Cas no 1251562-63-6 (2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-methyl-N-phenylacetamide)

• Product Name: 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-methyl-N-phenylacetamide
• CAS No: 1251562-63-6
• MF: C₂₀H₂₅N₃O₄S
• MW: 403.495203733444
• CID: 6427389
• PubChem ID: 49666422
• Update Time: 2025-07-15

2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-methyl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-methyl-N-phenylacetamide
• 2-[3-(azepan-1-ylsulfonyl)-2-oxopyridin-1-yl]-N-methyl-N-phenylacetamide
• F3406-8802
• 2-[3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]-N-methyl-N-phenylacetamide
• 1251562-63-6
• 2-(3-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl)-N-methyl-N-phenylacetamide
• AKOS021817974
• VU0625194-1

• Inchi： 1S/C20H25N3O4S/c1-21(17-10-5-4-6-11-17)19(24)16-22-13-9-12-18(20(22)25)28(26,27)23-14-7-2-3-8-15-23/h4-6,9-13H,2-3,7-8,14-16H2,1H3
• InChI Key： KMABAQKDRSUYCX-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN(CC(N(C)C2C=CC=CC=2)=O)C1=O)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 403.15657746g/mol
• Monoisotopic Mass: 403.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-methyl-N-phenylacetamide

Introduction to 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-methyl-N-phenylacetamide (CAS No. 1251562-63-6)

2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-methyl-N-phenylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1251562-63-6, belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound incorporates several key functional groups, including an azepane-1-sulfonyl moiety, a dihydropyridine core, and an N-methyl-N-phenylacetamide side chain. These structural components contribute to its complex interactions with biological targets, which may underpin its therapeutic potential. The azepane ring, a seven-membered heterocycle containing nitrogen, is known for its ability to mimic certain biological environments and enhance binding affinity. The sulfonyl group further modulates the electronic properties of the molecule, potentially influencing its pharmacokinetic behavior. The dihydropyridine scaffold is particularly relevant in the context of cardiovascular drugs, where it is commonly found due to its calcium channel modulating properties. Finally, the N-methyl-N-phenylacetamide moiety introduces lipophilicity and may contribute to membrane permeability, which are critical factors in drug absorption and distribution.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies have suggested that the azepane-1-sulfonyl group may interact with specific amino acid residues in protein targets, while the dihydropyridine core could engage in hydrogen bonding or π-stacking interactions. The N-methyl-N-phenylacetamide side chain may further enhance binding through hydrophobic interactions or by occupying hydrophobic pockets within the target protein. These insights are derived from high-resolution crystal structures of protein-ligand complexes and validated by molecular dynamics simulations.

The synthesis of this compound presents a significant challenge due to its multi-functionalized structure. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to streamline the process. For instance, palladium-catalyzed Suzuki-Miyaura coupling has been utilized to construct the aryl-dihydropyridine linkage efficiently. Additionally, protecting group strategies have been essential in managing the reactivity of different functional groups during synthesis.

In terms of biological activity, preliminary in vitro studies have highlighted the potential of this compound as an inhibitor of certain enzymes implicated in inflammatory pathways. The azepane-sulfonyl moiety has been shown to disrupt protein-protein interactions involved in inflammation signaling cascades. Furthermore, the dihydropyridine core exhibits mild activity against calcium-dependent enzymes, suggesting a possible role in modulating cellular processes regulated by calcium influx. The N-methyl-N-phenylacetamide component may contribute to anti-proliferative effects by interfering with kinase activity or other metabolic pathways.

The pharmacokinetic profile of this compound is another area of active investigation. In preclinical studies conducted using animal models, researchers have observed moderate oral bioavailability and reasonable tissue distribution. The presence of multiple aromatic rings enhances lipophilicity, which is beneficial for crossing biological barriers such as the blood-brain barrier. However, metabolic stability remains a concern due to the susceptibility of sulfonyl groups to enzymatic degradation. Strategies such as sulfonamide derivatization or conformational constraints have been explored to improve metabolic resilience.

The role of computational tools in drug discovery cannot be overstated when evaluating compounds like this one. Machine learning models trained on large datasets of bioactive molecules can predict potential therapeutic targets with remarkable accuracy. For instance, virtual screening algorithms have identified several kinases and transcription factors as potential targets for this compound based on its structural features. These predictions are further validated through experimental assays designed to test binding affinity and functional activity.

Future directions in research may focus on optimizing the scaffold for improved potency and selectivity. Structure-based drug design approaches could be employed to fine-tune specific interactions with biological targets while minimizing off-target effects. Additionally, combination therapies involving this compound with other bioactive molecules may offer synergistic benefits in treating complex diseases.

The integration of green chemistry principles into synthetic methodologies is also gaining traction in pharmaceutical research. Sustainable practices such as catalytic asymmetric synthesis and solvent-free reactions align with global efforts to reduce environmental impact without compromising efficiency or yield.